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Compound of Interest

Compound Name: 3,5-Dimethyl-2-vinylpyrazine-d3

Cat. No.: B12363752 Get Quote

This document provides critical safety and logistical information for the handling and disposal of

3,5-Dimethyl-2-vinylpyrazine-d3 in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Property Value

Molecular Formula C₈H₇D₃N₂

Molecular Weight 137.20 g/mol [1]

Boiling Point
155 °C / 311 °F @ 760 mmHg (for 2,5-

Dimethylpyrazine)[2]

Flash Point 63 °C / 145.4 °F (for 2,5-Dimethylpyrazine)[2]

Density 0.99 g/cm³ (for 2,5-Dimethylpyrazine)[2]

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for 3,5-Dimethyl-2-vinylpyrazine-d3 is not readily

available, the hazards are expected to be similar to its non-deuterated analog, 2,5-

Dimethylpyrazine. This compound is classified as a flammable liquid and is harmful if
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swallowed. It can cause skin and eye irritation and may cause respiratory irritation.[2] As a

volatile organic compound (VOC), it is crucial to minimize inhalation exposure.[3][4]

Required Personal Protective Equipment

PPE Specification Rationale

Eye Protection
Chemical safety goggles with

side shields

Protects against splashes and

vapors that can cause serious

eye irritation.[2][5]

Hand Protection
Nitrile or other chemically

resistant gloves

Prevents skin contact, which

can cause irritation.[2][5]

Body Protection Laboratory coat

Protects against spills and

contamination of personal

clothing.[5]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If not

possible, a NIOSH-approved

respirator for organic vapors is

necessary.

Minimizes inhalation of vapors,

which can cause respiratory

irritation.[3][5]

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a chemical fume hood is operational and available.

Gather all necessary PPE as specified in the table above.

Prepare a dedicated and clearly labeled hazardous waste container for liquid waste.

Have spill control materials (e.g., absorbent pads, sand) readily accessible.

Handling the Compound:
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All handling of 3,5-Dimethyl-2-vinylpyrazine-d3 must be conducted within a certified

chemical fume hood to minimize inhalation exposure.

Wear the required PPE at all times.

Avoid direct contact with the skin, eyes, and clothing.

Keep the container tightly closed when not in use.

Keep away from heat, sparks, open flames, and other ignition sources as the compound is

a flammable liquid.[2][6]

Post-Handling:

Wipe down the work area within the fume hood with an appropriate solvent (e.g.,

isopropanol) and dispose of the cleaning materials as hazardous waste.

Remove PPE carefully, avoiding self-contamination.

Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan: Waste Management Protocol
Proper disposal of 3,5-Dimethyl-2-vinylpyrazine-d3 and any contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Procedures
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Waste Type Collection and Storage Disposal Method

Liquid Waste

Collect in a dedicated, sealed,

and properly labeled

hazardous waste container.

The label should include

"Hazardous Waste," the full

chemical name, and the

approximate concentration.[5]

Arrange for pickup and

disposal by a licensed

hazardous waste disposal

company. Do not pour down

the drain.[5]

Solid Waste (e.g.,

contaminated gloves, wipes)

Place in a sealed, labeled

hazardous waste bag or

container.

Dispose of through a licensed

hazardous waste disposal

company.

Experimental Workflow and Safety
The following diagram illustrates the key steps for the safe handling and disposal of 3,5-
Dimethyl-2-vinylpyrazine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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